N-(5,6-dimethylbenzo[d]thiazol-2-yl)-2-(ethylthio)benzamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C18H18N2OS2/c1-4-22-15-8-6-5-7-13(15)17(21)20-18-19-14-9-11(2)12(3)10-16(14)23-18/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key: XCHLMSLQJCLWJK-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=NC3=C(S2)C=C(C(=C3)C)C
• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol

Description

N-(5,6-dimethylbenzo[d]thiazol-2-yl)-2-(ethylthio)benzamide is a chemical compound that has been the subject of scientific research for its potential applications in various fields. This compound is known for its unique properties and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Structural Studies N-(5,6-dimethylbenzo[d]thiazol-2-yl)-2-(ethylthio)benzamide and its derivatives are synthesized through various chemical processes, often involving thiazole or thiazoline bases coupled with other compounds. For instance, a study synthesized compounds derived from 2-aminothiazole and 2-amino-2-thiazoline by coupling with acid chlorides of 3- or 4-(N,N-dimethylamino)benzoic acid, identified using various spectroscopic methods and X-ray diffraction studies (Lynch et al., 2006). Additionally, the synthesis of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides from 2-(4-methylphenyl)acetic acid, 1,2,3-trimethoxybenzene, and substituted benzoyl chlorides was reported, and these compounds exhibited significant anticancer activity against various cancer cell lines (Ravinaik et al., 2021).

Antimicrobial and Anticancer Properties Compounds derived from N-(5,6-dimethylbenzo[d]thiazol-2-yl)-2-(ethylthio)benzamide have shown promising antimicrobial and anticancer properties. For instance, a series of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives and benzamide ethers were synthesized and exhibited potent antimicrobial activity against various bacterial and fungal strains, with some molecules being more effective than reference drugs (Bikobo et al., 2017). Similarly, another study reported the synthesis of Schiff’s bases containing a thiadiazole scaffold and benzamide groups, which showed promising anticancer activity against human cancer cell lines, with GI50 values comparable to the standard drug Adriamycin (Tiwari et al., 2017).

Supramolecular Gelators and Molecular Interactions The role of methyl functionality and multiple non-covalent interactions in gelation behavior was explored in a study involving a new series of N-(thiazol-2-yl) benzamide derivatives. The study found that two amides displayed gelation behavior towards ethanol/water and methanol/water mixtures, with the crystal structure of the gelators revealing helical assembly driven by π-π interaction, N–H⋯N, and S⋯O interactions (Yadav & Ballabh, 2020).